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Chemical Profile and Identification

Chloroneb is a chlorinated benzene derivative with the systematic name 1,4-dichloro-2,5-

dimethoxybenzene [1] [2].

Property Details

CAS Number 2675-77-6 [1] [2] [3]

Molecular Formula C₈H₈Cl₂O₂ [1] [2] [3]

Molecular Weight 207.05 g/mol [1] [2] [3]

Chemical Structure

Common Synonyms Demosan, Tersan SP, Soil fungicide 1823 [1] [2] [3]

RTECS Number CZ4750000 [2] [3]

Physical and Chemical Properties
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This table summarizes the key physical and chemical characteristics of Chloroneb.

Property Value / Description Source

Physical Appearance White to tan solid or beige powder with a

musty odor [1] [2]

CAMEO Chemicals,

ChemicalBook

Melting Point 129 - 135 °C [2] [3] [4] ChemicalBook, Chemsrc, Fisher

Sci

Boiling Point 268 - 269 °C [1] [2] [3] CAMEO Chemicals,

ChemicalBook, Chemsrc

Density 1.66 g/cm³ [1] [2] CAMEO Chemicals,

ChemicalBook

Water Solubility < 0.1 mg/mL at 23°C; often reported as 8

mg/L at 25°C [1] [2] [3]

CAMEO Chemicals,

ChemicalBook, Chemsrc

Vapor Pressure 0.003 mmHg at 25°C [1] [2] CAMEO Chemicals,

ChemicalBook

Partition Coefficient
(Log P)

3.58 - 3.64 [2] [3] ChemicalBook, Chemsrc

Synthesis and Analytical Methods

Chloroneb can be synthesized through the chlorination of 1,4-dimethoxybenzene [3]. In analytical protocols,

it has been identified as a metabolite in fungal cultures using Headspace Solid-Phase Microextraction

(HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) [5]. This method involves

sampling the volatile compounds from the headspace of a sealed culture dish, which are then separated and

identified by the GC-MS system [5].

Biological Activity and Applications
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Fungicidal Action: Chloroneb is a systemic fungicide used to protect cotton, bean seeds, and turf

from diseases [2]. It shows specific efficacy against pathogens like Pythium iwayamai, with its growth
inhibition effect being comparable to novel antibiotics discovered from arctic fungal strains [6].

Role in Microbial Interactions: Recent research has identified Chloroneb as a volatile organic
compound (VOC) produced by the pathogenic fungus Fusarium oxysporum [5]. This suggests its

potential role as an infochemical in microbial interactions, although its exact function in this context is
an area of ongoing study [5].

Toxicological Profile and Mechanisms

Acute toxicity studies indicate that Chloroneb has low to moderate toxicity, with an oral LD₅₀ in rats of

11,000 mg/kg [3]. Symptoms of acute exposure can include vomiting, tremors, and convulsions [1].

A key toxicogenomics study investigated the hepatotoxicity mechanisms of Chloroneb and its structural

analogs [7]. The research used microarray analysis on rat primary hepatocytes exposed to these chemicals

and revealed that Chloroneb affects critical biological pathways leading to liver toxicity [7]. The proposed

mechanism is illustrated below.
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This proposed Adverse Outcome Pathway (AOP) is supported by transcriptomic data, which showed that

Chloroneb affects biological pathways related to peroxisome proliferation, oxidative stress, and

mitochondrial dysfunction, consistent with observed in vivo hepatotoxicity [7].

Handling and Safety Considerations

For researchers handling Chloroneb in a laboratory setting, the following precautions are recommended:

Personal Protective Equipment (PPE): Wear chemical splash goggles, impervious gloves, and

protective clothing [2]. A NIOSH-approved half-face respirator with an organic vapor/acid gas
cartridge and a dust/mist filter is recommended when there is a risk of inhalation exposure [1] [2].

First Aid Measures:
Ingestion: Do not induce vomiting. Seek immediate medical attention [1] [2].

Skin Contact: Immediately flood the affected area with water and wash thoroughly with soap
and water [1] [2].

Eye Contact: Flush eyes with water for 20-30 minutes and seek medical help [1] [2].
Inhalation: Move to fresh air immediately [1] [2].

Environmental Hazard: Chloroneb is classified as dangerous for the environment (Hazard
Statement H411) [3].

This technical guide synthesizes the fundamental and contemporary research on Chloroneb. The

toxicogenomic insights, in particular, highlight the value of modern omics technologies in elucidating the

safety profiles of chemical agents [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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